Cas no 1824541-74-3 ((S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone)

• Product Name: (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone
• CAS No: 1824541-74-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6159533
• PubChem ID: 76586203
• Update Time: 2025-06-14

(S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone Chemical and Physical Properties

Names and Identifiers

• SY103734
• FT-0696773
• 1824541-74-3
• SCHEMBL8079039
• EN300-718753
• (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone
• tert-butyl N-[4-methyl-1-(2-methyloxiran-2-yl)-1-oxopentan-2-yl]carbamate
• MFCD22573306
• LS-14347
• AKOS032950008

• Inchi： 1S/C14H25NO4/c1-9(2)7-10(11(16)14(6)8-18-14)15-12(17)19-13(3,4)5/h9-10H,7-8H2,1-6H3,(H,15,17)
• InChI Key： DDMPMIMTLBGEHT-UHFFFAOYSA-N
• SMILES： O1CC1(C)C(C(CC(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone

Recent Advances in the Study of (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone (CAS: 1824541-74-3)

The compound (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone (CAS: 1824541-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This epoxide-containing molecule serves as a versatile intermediate in the synthesis of biologically active compounds, particularly those targeting protease enzymes and other key therapeutic targets. Recent studies have explored its utility in the construction of complex molecular architectures, leveraging its stereochemical properties for the development of enantioselective inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone as a key building block in the synthesis of novel cysteine protease inhibitors. The researchers utilized this compound to introduce a chiral epoxide moiety into their target molecules, resulting in inhibitors with enhanced selectivity and potency against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study highlighted the compound's role in enabling precise control over stereochemistry, which was critical for achieving optimal binding interactions with the target enzyme.

Further investigations have explored the compound's potential in prodrug design. A recent preprint on bioRxiv (2024) described its incorporation into prodrugs of antiviral agents, where the epoxide functionality served as a masked reactive group that could be selectively activated in target tissues. This approach demonstrated improved pharmacokinetic properties and reduced off-target effects compared to conventional drug formulations. The study also reported on the compound's stability under physiological conditions, making it particularly suitable for oral drug delivery systems.

From a synthetic chemistry perspective, advances in the preparation of (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone have been reported in Organic Letters (2023). Researchers developed an asymmetric synthesis route that achieved >99% enantiomeric excess, addressing previous challenges in obtaining the compound in high optical purity. The new synthetic protocol employed chiral auxiliaries and carefully optimized reaction conditions to control the formation of the stereocenters, significantly improving the yield and scalability of the process.

Ongoing research is exploring the broader applications of this compound in targeted covalent inhibitor design. Its unique combination of a protected amine and an epoxide group makes it particularly valuable for developing irreversible inhibitors that can form stable covalent bonds with their biological targets. Preliminary results from several pharmaceutical companies suggest that derivatives of this scaffold show promise in addressing challenging drug targets that have proven resistant to conventional reversible inhibition approaches.

In conclusion, (S)-2-(Boc-amino)-4-methyl-1-[(R)-2-methyloxiran-2-yl]-1-pentanone (CAS: 1824541-74-3) continues to emerge as a valuable tool in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility in synthesis and its ability to confer desirable pharmacological properties make it a focus of ongoing research efforts in both academic and industrial settings. Future directions are likely to explore its potential in additional drug classes and further optimize its synthetic accessibility for large-scale production.